2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,1,3-benzothiadiazol-4-yl)acetamide

• Molecular Formula: C10H8N6OS3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,1,3-benzothiadiazol-4-yl)acetamide
• InChI: InChI=1S/C10H8N6OS3/c11-9-13-14-10(19-9)18-4-7(17)12-5-2-1-3-6-8(5)16-20-15-6/h1-3H,4H2,(H2,11,13)(H,12,17)
• InChI Key: TYLZSXKEASFRLP-UHFFFAOYSA-N
• SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)CSC3=NN=C(S3)N

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,1,3-benzothiadiazol-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as ABT-737 and is a member of the BH3-mimetic family of compounds. ABT-737 is primarily used in the research of cancer treatment and has shown promising results in preclinical trials.

Mechanism of Action

ABT-737 selectively binds to the BH3-binding groove of the anti-apoptotic Bcl-2 family proteins. This binding disrupts the interaction between the anti-apoptotic and pro-apoptotic proteins, thereby releasing the pro-apoptotic proteins to initiate the process of apoptosis in cancer cells.
Biochemical and Physiological Effects:
ABT-737 has been shown to induce apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, and solid tumors. It has also been shown to enhance the effectiveness of other chemotherapeutic agents when used in combination therapy.

Advantages and Limitations for Lab Experiments

ABT-737 has several advantages for use in lab experiments. It is a highly selective and potent inhibitor of anti-apoptotic Bcl-2 family proteins, making it an ideal tool for studying the mechanism of apoptosis in cancer cells. However, ABT-737 has limitations as well. It has poor solubility in aqueous solutions, which can limit its effectiveness in certain experiments. Additionally, it has a short half-life in vivo, which can limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for the research and development of ABT-737. One direction is to improve its solubility and pharmacokinetic properties to increase its effectiveness as a therapeutic agent. Another direction is to explore its potential use in combination therapy with other chemotherapeutic agents. Additionally, further research is needed to better understand the mechanism of action of ABT-737 and its potential use in the treatment of various types of cancer.

Synthesis Methods

The synthesis of ABT-737 involves a multi-step process that begins with the reaction of 2-amino-1,3,4-thiadiazole with thionyl chloride to form 2-chloro-1,3,4-thiadiazole. This intermediate is then reacted with 2,1,3-benzothiadiazole to form 2-(2,1,3-benzothiadiazol-4-yl)-1,3,4-thiadiazole. Finally, this compound is reacted with N-(2-chloroacetyl)aniline to form ABT-737.

Scientific Research Applications

ABT-737 has been extensively studied for its potential use in cancer treatment. It works by mimicking the function of the BH3-only proteins, which are responsible for initiating the process of apoptosis (programmed cell death) in cancer cells. ABT-737 binds to and inhibits the anti-apoptotic proteins, such as Bcl-2, Bcl-xL, and Bcl-w, thereby promoting apoptosis in cancer cells.